Cas no 2639406-13-4 (4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid)

• Product Name: 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid
• CAS No: 2639406-13-4
• MF: C₁₀H₁₂BrNO₄S
• MW: 322.175580978394
• MDL: MFCD33519650
• CID: 5640850
• PubChem ID: 165903137
• Update Time: 2025-10-30

4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-{[(tert-butoxy)carbonyl]amino}thiophene-2-carboxylic acid
• 2639406-13-4
• EN300-27782433
• 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid

• MDL： MFCD33519650
• Inchi： 1S/C10H12BrNO4S/c1-10(2,3)16-9(15)12-6-5(11)4-17-7(6)8(13)14/h4H,1-3H3,(H,12,15)(H,13,14)
• InChI Key： TWPQWOZOKIEEOE-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(=O)O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.96704g/mol
• Monoisotopic Mass: 320.96704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Additional information on 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid

Comprehensive Analysis of 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 2639406-13-4)

4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 2639406-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, which includes a bromo substituent and a tert-butoxycarbonyl (Boc) protected amino group. The compound's versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drug candidates and biologically active agents.

In recent years, the demand for heterocyclic compounds like 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its potential role as a building block for small molecule inhibitors and enzyme modulators. The presence of the Boc group in the molecule offers synthetic advantages, as it can be easily deprotected under mild acidic conditions, allowing for further functionalization. This feature aligns with the growing trend of green chemistry, where mild reaction conditions and minimal waste generation are prioritized.

The compound's carboxylic acid moiety further enhances its utility, enabling conjugation with other molecules via amide bond formation or esterification. This property is particularly relevant in the context of prodrug design, a hot topic in pharmaceutical research. Prodrugs are biologically inactive compounds that convert into active drugs within the body, improving bioavailability and reducing side effects. The ability to incorporate 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid into prodrug architectures highlights its importance in modern drug development.

From a structural perspective, the thiophene ring in this compound is a key feature. Thiophene-based molecules are known for their electron-rich nature, which facilitates interactions with biological targets. This has led to increased interest in their use for cancer therapeutics and antiviral agents, two areas dominating current biomedical research. The bromo substituent at the 4-position also provides a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in high-throughput screening libraries.

In the agrochemical sector, 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid has shown promise as a precursor for crop protection agents. Its structural motifs are similar to those found in commercially successful pesticides and herbicides, making it a candidate for the development of next-generation agrochemicals with improved efficacy and environmental profiles. This aligns with the global push toward sustainable agriculture, where safer and more targeted pest control solutions are in high demand.

Synthetic accessibility is another advantage of this compound. It can be prepared through straightforward multi-step organic synthesis from commercially available starting materials. The scalability of its production makes it attractive for industrial applications, particularly in the context of contract research organizations (CROs) and custom synthesis services, which are experiencing rapid growth due to outsourcing trends in the pharmaceutical industry.

Quality control and characterization of 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The importance of analytical method development for such specialized intermediates cannot be overstated, as it directly impacts the success of downstream applications.

Looking ahead, the compound's potential in peptide mimetics and protein-protein interaction inhibitors represents an exciting frontier. As drug discovery shifts toward targeting previously "undruggable" targets, molecules like 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid that offer both rigidity and functionality are becoming increasingly valuable. Its compatibility with combinatorial chemistry approaches further enhances its appeal for lead optimization in drug discovery programs.

In conclusion, 4-bromo-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 2639406-13-4) stands as a versatile and important intermediate in modern chemical research. Its unique structural features, synthetic flexibility, and potential applications across multiple industries position it as a compound of significant interest. As research continues to uncover new applications for thiophene derivatives, this particular molecule is likely to maintain its relevance in both academic and industrial settings, contributing to advancements in drug discovery, agrochemical development, and beyond.